Cas no 101033-03-8 (4-(1,3-Dithiolan-2-yl)benzoic Acid)

4-(1,3-Dithiolan-2-yl)benzoic acid is a versatile organic compound featuring a benzoic acid core functionalized with a 1,3-dithiolane group. This structure imparts unique reactivity, making it valuable in synthetic chemistry, particularly in the preparation of heterocyclic compounds and as a building block for pharmaceuticals or materials science applications. The dithiolane moiety offers potential for further functionalization, including ring-opening reactions or coordination with metals. Its stability under various conditions enhances its utility in multi-step syntheses. The compound is particularly useful in the development of sulfur-containing derivatives, where its balanced reactivity and solubility properties facilitate controlled modifications.

4-(1,3-Dithiolan-2-yl)benzoic Acid structure

101033-03-8 structure

Product Name:4-(1,3-Dithiolan-2-yl)benzoic Acid

CAS No:101033-03-8

MF:C₁₀H₁₀O₂S₂

MW:226.315200328827

MDL:MFCD06254774

CID:235828

PubChem ID:2474270

Update Time:2025-06-08

4-(1,3-Dithiolan-2-yl)benzoic Acid Chemical and Physical Properties

Names and Identifiers

- Benzoicacid, 4-(1,3-dithiolan-2-yl)-
- 4-(1,3-dithiolan-2-yl)benzoate
- 4-(1,3-DITHIOLAN-2-YL)BENZOIC ACID
- Benzoic acid, 4-(1,3-dithiolan-2-yl)-
- DTXSID30368781
- BEA03303
- EN300-12143
- SR-01000063860
- AKOS002664464
- AS-76871
- AB00730922-01
- 101033-03-8
- SR-01000063860-1
- MFCD06254774
- SY144384
- AT12710
- 4-([1,3]dithiolan-2-yl)-benzoic acid
- Z57983013
- 4-(1,3-DITHIOLAN-2-YL)BENZOICACID
- 4-(1,3-Dithiolan-2-yl)benzoic Acid
- MDL： MFCD06254774
- Inchi： 1S/C10H10O2S2/c11-9(12)7-1-3-8(4-2-7)10-13-5-6-14-10/h1-4,10H,5-6H2,(H,11,12)
- InChI Key： TUFUEXHGSDXLLE-UHFFFAOYSA-N
- SMILES： S1CCSC1C1C=CC(C(=O)O)=CC=1

Computed Properties

Exact Mass: 226.0123
Monoisotopic Mass: 226.012
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 14
Rotatable Bond Count: 2
Complexity: 206
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.5
Topological Polar Surface Area: 87.9Å²

Experimental Properties

Density: g/cm3
Boiling Point: 426°Cat760mmHg
Flash Point: 211.5°C
Refractive Index: 1.671
PSA: 37.3
LogP: 2.86340

4-(1,3-Dithiolan-2-yl)benzoic Acid Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.	Y12815-250mg	4-(1,3-Dithiolan-2-yl)benzoic acid	101033-03-8	95%	250mg	¥959.0	2023-09-05
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.	Y12815-5g	4-(1,3-Dithiolan-2-yl)benzoic acid	101033-03-8	95%	5g	¥7879.0	2023-09-05
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.	Y12815-1g	4-(1,3-Dithiolan-2-yl)benzoic acid	101033-03-8	95%	1g	¥2709.0	2023-09-05
TRC	D495285-50mg	4-(1,3-Dithiolan-2-yl)benzoic Acid	101033-03-8		50mg	$ 50.00	2022-06-05
TRC	D495285-100mg	4-(1,3-Dithiolan-2-yl)benzoic Acid	101033-03-8		100mg	$ 95.00	2022-06-05
TRC	D495285-500mg	4-(1,3-Dithiolan-2-yl)benzoic Acid	101033-03-8		500mg	$ 320.00	2022-06-05
eNovation Chemicals LLC	D711431-0.25g	4-(1,3-Dithiolan-2-yl)benzoic Acid	101033-03-8	95%	0.25g	$105	2023-05-11
eNovation Chemicals LLC	D711431-1g	4-(1,3-Dithiolan-2-yl)benzoic Acid	101033-03-8	95%	1g	$230	2024-07-20
eNovation Chemicals LLC	D711431-5g	4-(1,3-Dithiolan-2-yl)benzoic Acid	101033-03-8	95%	5g	$675	2024-07-20
Enamine	EN300-12143-0.1g	4-(1,3-dithiolan-2-yl)benzoic acid	101033-03-8	95%	0.1g	$62.0	2023-02-09